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Compound of Interest

Compound Name: SJ-172550

Cat. No.: B8114607

Essential Safety and Handling Guide for SJ-
172550

This guide provides crucial safety and logistical information for the handling and disposal of SJ-
172550, a small molecule inhibitor of MDMX. The following procedures are based on general
best practices for handling potentially hazardous research chemicals, as a comprehensive
Safety Data Sheet (SDS) with specific quantitative data for SJ-172550 is not publicly available.
Researchers, scientists, and drug development professionals should always consult their
institution's safety guidelines and exercise caution.

Physicochemical and Storage Data

A summary of the known properties and storage conditions for SJ3-172550 is provided below.
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Property Value
Molecular Formula C22H21CIN20s
Molecular Weight 428.87 g/mol
Appearance Crystalline solid

Store powder at -20°C for up to 4 years.[1] Store
Storage Temperature )
solutions at -80°C.

Soluble in DMSO (approx. 10 mg/mL) and DMF
olubility approx. 30 mg/mL). paringly soluble in
Solubili ( 30 mg/mL).[1] Sparingly soluble i
aqueous buffers.[1]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a conservative approach to personal protection is
recommended. The following table outlines the minimum required PPE for handling SJ-172550.

Body Part Recommended Protection

Eyes Chemical safety goggles or a face shield.

Nitrile or other chemically resistant gloves.
Hands Double gloving is recommended when handling

stock solutions.

A laboratory coat should be worn at all times.
Bod For procedures with a higher risk of splashes or
ody : : .
aerosol generation, consider a chemically

resistant apron or disposable coveralls.

When handling the powder outside of a certified
Respirat chemical fume hood, a respirator with a
espirator
P Y particulate filter (e.g., N95) is recommended to

avoid inhalation.
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Experimental Protocol: Preparation of a Stock
Solution

This protocol details the steps for safely preparing a stock solution of SJ3-172550.
Materials:

SJ-172550 powder

Anhydrous DMSO or DMF

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (see table above)

Procedure:

Preparation: Don all required PPE. Perform all manipulations of the solid compound within a
certified chemical fume hood to minimize inhalation risk.

Weighing: Tare a suitable vial on an analytical balance. Carefully weigh the desired amount
of SJ-172550 powder into the vial.

Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
or DMF to the vial to achieve the desired stock concentration.

Dissolution: Cap the vial securely and vortex until the solid is completely dissolved. Gentle
warming in a water bath may aid dissolution, but care should be taken to avoid degradation.

Storage: Aliquot the stock solution into smaller, single-use volumes in clearly labeled
microcentrifuge tubes. Store the aliquots at -80°C.

Decontamination and Waste Disposal: Wipe down the work area in the fume hood with an
appropriate solvent (e.g., 70% ethanol). Dispose of all contaminated materials, including
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pipette tips, empty vials, and gloves, as hazardous chemical waste according to your

institution's guidelines.
Operational and Disposal Plans
Handling and Operational Plan:

The logical workflow for handling SJ-172550, from receipt to disposal, is outlined in the
diagram below. Adherence to this workflow is critical for ensuring laboratory safety.
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Safe Handling Workflow for SJ-172550
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Caption: Workflow for safe handling of SJ-172550.
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Disposal Plan:

All materials contaminated with SJ-172550, including unused compound, solutions, and
disposable labware, should be treated as hazardous chemical waste.

¢ Solid Waste: Collect in a designated, sealed container clearly labeled as "Hazardous
Chemical Waste" and including the chemical name.

e Liquid Waste: Collect in a sealed, chemically compatible container. Do not mix with other
waste streams unless compatibility is known. Label the container clearly.

e Sharps: Dispose of any contaminated needles or other sharps in a designated sharps
container for chemical waste.

o Disposal: Arrange for pickup and disposal by your institution's environmental health and
safety department. Do not dispose of SJ-172550 down the drain or in regular trash.

Hazard and Control Relationships

The following diagram illustrates the relationship between potential hazards associated with
handling SJ-172550 and the corresponding control measures.
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SJ-172550 Hazard and Control Measures
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Caption: Hazard and control measures for SJ-172550.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SJ-172550].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8114607#personal-protective-equipment-for-
handling-sj-172550]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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